Cas no 646064-60-0 (Propanoic acid, 3-(2-methoxyphenoxy)-2-methyl-, ethyl ester)

• Product name: Propanoic acid, 3-(2-methoxyphenoxy)-2-methyl-, ethyl ester
• CAS No: 646064-60-0
• MF: C₁₃H₁₈O₄
• MW: 238.27962
• CID: 421336
• PubChem ID: 71379461

Propanoic acid, 3-(2-methoxyphenoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2-methoxyphenoxy)-2-methyl-, ethyl ester
• ethyl 3-(2-methoxyphenoxy)-2-methylpropanoate
• 646064-60-0
• DTXSID00802026

• Inchi： InChI=1S/C13H18O4/c1-4-16-13(14)10(2)9-17-12-8-6-5-7-11(12)15-3/h5-8,10H,4,9H2,1-3H3
• InChI Key： SAFLXMWBXPHXDL-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76